Cas no 1273605-36-9 (6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine)
6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Y12807
- 6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine
- 1273605-36-9
- 6-Bromo-5-methyl-indan-1-ylamine
-
- Inchi: 1S/C10H12BrN/c1-6-4-7-2-3-10(12)8(7)5-9(6)11/h4-5,10H,2-3,12H2,1H3
- InChI Key: JKNDFHIQSYIFBW-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC2=C(C=1)C(CC2)N
Computed Properties
- Exact Mass: 225.01531g/mol
- Monoisotopic Mass: 225.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1791567-1g |
6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine |
1273605-36-9 | 98% | 1g |
¥7358.00 | 2024-08-09 |
6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine
Comprehensive Analysis of 6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine (CAS No. 1273605-36-9)
6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine (CAS No. 1273605-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated indane derivative is characterized by its unique molecular structure, featuring a 6-bromo-5-methyl substitution pattern on the indene core. The presence of the amine functional group at the 1-position makes it a valuable intermediate for the synthesis of more complex molecules, particularly in medicinal chemistry applications.
The compound's structural features, including the dihydro-1H-inden scaffold, contribute to its potential as a building block for drug discovery. Researchers have explored its utility in designing central nervous system (CNS) targeting compounds, given the indane moiety's prevalence in neurologically active substances. The bromine atom at position 6 offers an excellent handle for further functionalization through cross-coupling reactions, making 1273605-36-9 a versatile intermediate in organic synthesis.
Recent trends in pharmaceutical research have highlighted the importance of small molecule modulators for various biological targets. 6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine aligns perfectly with this focus, as its structure allows for the development of compounds with potential activity against G-protein coupled receptors (GPCRs) and ion channels. These targets are currently hot topics in drug development for neurological disorders and other therapeutic areas.
From a synthetic chemistry perspective, the compound's stereocenter at the 1-position presents interesting opportunities for asymmetric synthesis. Many researchers are investigating methods to produce enantiomerically pure versions of 6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine, as chirality often plays a crucial role in biological activity. This aspect makes it particularly relevant to current discussions about chiral drug development and green chemistry approaches in pharmaceutical manufacturing.
The physicochemical properties of CAS 1273605-36-9 have been the subject of computational studies, with particular focus on its logP value and hydrogen bonding capacity. These parameters are critical for understanding the compound's potential as a drug-like molecule, addressing current industry concerns about molecular properties optimization and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.
In the context of recent advances in high-throughput screening and fragment-based drug discovery, 6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine represents an attractive starting point for library development. Its moderate molecular weight and presence of multiple functional groups make it suitable for diversity-oriented synthesis, a strategy that has gained prominence in modern drug discovery programs.
The safety profile of 1273605-36-9 has been evaluated in preliminary studies, with particular attention to its stability under various conditions. These investigations are important for addressing current regulatory requirements regarding compound characterization and impurity profiling in pharmaceutical development. The results suggest that proper handling and storage conditions can maintain the compound's integrity for extended periods.
From a commercial perspective, the availability of 6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine has increased in recent years to meet growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound with comprehensive analytical data, including HPLC purity and spectroscopic characterization, reflecting current industry standards for research chemicals.
Future research directions for this compound may include exploration of its biological activity profile and development of novel synthetic routes that improve yield and sustainability. These aspects align with current scientific priorities in process chemistry optimization and medicinal chemistry innovation, making CAS 1273605-36-9 a compound of continuing interest to the scientific community.
1273605-36-9 (6-Bromo-5-methyl-2,3-dihydro-1H-inden-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)